![molecular formula C7H13ClO2 B601661 2-Methylpentyl carbonochloridate CAS No. 265659-61-8](/img/structure/B601661.png)
2-Methylpentyl carbonochloridate
Overview
Description
2-Methylpentyl carbonochloridate, also known as 2-Methylpentyl Chloroformate or Carbonochloridic Acid 2-Methylpentyl Ester, is an intermediate used in the preparation of azidoformates . It has a molecular formula of C7H13ClO2 and a molecular weight of 164.63 .
Physical And Chemical Properties Analysis
2-Methylpentyl carbonochloridate is a compound with a molecular weight of 164.63 . Detailed physical and chemical properties such as melting point, boiling point, density, etc., are not provided in the search results.Scientific Research Applications
Synthesis of Isocyanides
2-Methylpentyl carbonochloridate could potentially be used in the synthesis of isocyanides . Isocyanides are a diverse class of chemical compounds distinguished by the presence of a terminal isocyano functional group . They have a peculiar chemistry that allows them to operate as nucleophiles, electrophiles, and even radicals, making them efficient and versatile synthetic reagents .
Fungicidal Activity
Compounds similar to 2-Methylpentyl carbonochloridate, such as 2-methylalkyl isonicotinates and nicotinates, have shown significant fungistatic activity . These compounds have proven to be active against various phytopathogenic fungi and diseases caused by fungal species .
Antibacterial Activity
2-Methylalkyl isonicotinates, which are structurally similar to 2-Methylpentyl carbonochloridate, have been found to have antibacterial properties . These compounds could potentially be used in the development of new antibiotics.
Pesticidal Properties
Many substances of natural origin show various pesticidal properties . Given the fungicidal and antibacterial activities of similar compounds, 2-Methylpentyl carbonochloridate could potentially be used as a natural pesticide.
Pharmaceutical Industry
Given its potential fungicidal and antibacterial activities, 2-Methylpentyl carbonochloridate could be used in the pharmaceutical industry for the development of new drugs and treatments .
Safety and Hazards
Future Directions
While specific future directions for 2-Methylpentyl carbonochloridate are not mentioned in the search results, the field of drug conjugates as drug delivery systems for the treatment of cancer continues to advance with the application of new technologies . The use of similar compounds in the synthesis of valuable medicine components suggests potential future applications in pharmaceutical and agrochemical industries .
Mechanism of Action
Mode of Action
The mode of action of 2-Methylpentyl carbonochloridate is currently unknown due to the lack of research on this specific compound .
Pharmacokinetics
It’s known that the compound should be stored in an inert atmosphere at 2-8°c .
Result of Action
The molecular and cellular effects of 2-Methylpentyl carbonochloridate’s action are currently unknown due to the lack of research on this compound .
properties
IUPAC Name |
2-methylpentyl carbonochloridate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClO2/c1-3-4-6(2)5-10-7(8)9/h6H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMPBKUJIHMLPIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)COC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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